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hydroxyiminoacetate

Cat. No.: B141634 Get Quote

An In-depth Technical Guide to Methyl (2Z)-2-
chloro-2-hydroxyiminoacetate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl (2Z)-2-chloro-2-hydroxyiminoacetate is a halogenated oxime ester with potential

applications in chemical synthesis and as a biologically active agent. This technical guide

provides a summary of its known properties, including its chemical structure, molecular

formula, and molecular weight. Due to the limited availability of detailed experimental data in

publicly accessible literature, this document also discusses the general characteristics of

related chloro-oxime esters to provide a contextual understanding. A speculative synthetic

workflow and a diagram of its chemical relationships are presented to guide further research.

Core Properties
While specific experimental data for many physical and chemical properties of methyl (2Z)-2-
chloro-2-hydroxyiminoacetate are not readily available in the surveyed literature, the

fundamental molecular properties have been established.

Table 1: Molecular and Chemical Identity
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Property Value Source

Chemical Name
methyl (2Z)-2-chloro-2-

hydroxyiminoacetate
N/A

CAS Number 30673-27-9 N/A

Molecular Formula C₃H₄ClNO₃ N/A

Molecular Weight 137.52 g/mol N/A

Canonical SMILES COC(=O)C(=NO)Cl N/A

InChI Key Not available N/A

Table 2: Physical and Chemical Properties

Property Value Notes

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility Data not available N/A

pKa Data not available N/A

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for methyl
(2Z)-2-chloro-2-hydroxyiminoacetate are not available in the reviewed literature.

Synthesis and Reactivity
Potential Synthetic Pathway
A plausible synthetic route to methyl (2Z)-2-chloro-2-hydroxyiminoacetate could involve the

oximation of a suitable precursor followed by chlorination. A hypothetical workflow is presented

below.
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Step 1: Oximation

Step 2: Chlorination

Methyl Glyoxylate Methyl (2Z)-2-hydroxyiminoacetate+

Hydroxylamine +

Methyl (2Z)-2-chloro-2-hydroxyiminoacetate

+

Chlorinating Agent
(e.g., N-Chlorosuccinimide)

+
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To cite this document: BenchChem. [physical and chemical properties of methyl (2Z)-2-
chloro-2-hydroxyiminoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141634#physical-and-chemical-properties-of-methyl-
2z-2-chloro-2-hydroxyiminoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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